Cas no 91325-47-2 (Ethanediamide, N,N'-bis(2,6-dimethylphenyl)-)

Ethanediamide, N,N'-bis(2,6-dimethylphenyl)-, is a diamide compound characterized by its symmetrical structure with two 2,6-dimethylphenyl substituents. This configuration enhances its stability and selectivity in coordination chemistry and catalytic applications. The steric hindrance provided by the ortho-methyl groups improves its performance as a ligand in transition metal complexes, particularly in asymmetric synthesis and polymerization processes. Its high thermal and chemical stability makes it suitable for use under rigorous reaction conditions. The compound is also valued for its role in stabilizing reactive intermediates and facilitating precise control over reaction pathways. Its well-defined structure ensures reproducibility in synthetic applications.
Ethanediamide, N,N'-bis(2,6-dimethylphenyl)- structure
91325-47-2 structure
Product Name:Ethanediamide, N,N'-bis(2,6-dimethylphenyl)-
CAS No:91325-47-2
MF:C18H20N2O2
MW:296.363604545593
MDL:MFCD02974407
CID:787872
PubChem ID:3764178
Update Time:2025-11-06

Ethanediamide, N,N'-bis(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanediamide, N,N'-bis(2,6-dimethylphenyl)-
    • N,N'-bis(2,6-dimethylphenyl)oxamide
    • N,N'-bis(2,6-dimethylphenyl)ethanediamide
    • ST043373
    • N1,N2-Bis(2,6-dimethylphenyl)oxalamide
    • CS-0530585
    • F97119
    • DTXSID00396096
    • 91325-47-2
    • SCHEMBL6430240
    • N,N-bis(2,6-dimethylphenyl)ethanediamide
    • AKOS000344400
    • MDL: MFCD02974407
    • Inchi: 1S/C18H20N2O2/c1-11-7-5-8-12(2)15(11)19-17(21)18(22)20-16-13(3)9-6-10-14(16)4/h5-10H,1-4H3,(H,19,21)(H,20,22)
    • InChI Key: FFXRRIHTEGUDCH-UHFFFAOYSA-N
    • SMILES: O=C(C(NC1C(C)=CC=CC=1C)=O)NC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 296.152477885g/mol
  • Monoisotopic Mass: 296.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 58.2Ų

Ethanediamide, N,N'-bis(2,6-dimethylphenyl)- Pricemore >>

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Additional information on Ethanediamide, N,N'-bis(2,6-dimethylphenyl)-

Comprehensive Guide to Ethanediamide, N,N'-bis(2,6-dimethylphenyl)- (CAS No. 91325-47-2): Properties, Applications, and Market Insights

Ethanediamide, N,N'-bis(2,6-dimethylphenyl)- (CAS No. 91325-47-2) is a specialized organic compound that has garnered significant attention in various industrial and research applications. Known for its unique molecular structure and functional properties, this compound is widely utilized in fields such as polymer chemistry, material science, and specialty chemicals. In this comprehensive guide, we delve into the properties, applications, synthesis methods, and market trends of this versatile compound, providing valuable insights for researchers, manufacturers, and industry professionals.

The chemical structure of Ethanediamide, N,N'-bis(2,6-dimethylphenyl)- features a central ethanediamide core flanked by two 2,6-dimethylphenyl groups. This arrangement imparts exceptional thermal stability and solubility characteristics, making it particularly useful in high-performance applications. Recent studies have highlighted its potential as a key intermediate in the synthesis of advanced polymers, where its ability to enhance material properties has been extensively documented.

One of the most prominent applications of Ethanediamide, N,N'-bis(2,6-dimethylphenyl)- is in the production of heat-resistant polymers and specialty coatings. With the growing demand for high-temperature materials in aerospace, automotive, and electronics industries, this compound has emerged as a critical component in formulations requiring superior thermal stability. Researchers are also exploring its use in advanced composite materials, where its unique properties contribute to improved mechanical strength and durability.

The synthesis of Ethanediamide, N,N'-bis(2,6-dimethylphenyl)- typically involves the reaction of ethanedioyl chloride with 2,6-dimethylaniline under controlled conditions. Recent advancements in synthetic methodologies have focused on improving yield and purity while reducing environmental impact. Green chemistry approaches, including catalyst optimization and solvent-free reactions, are being actively investigated to make the production process more sustainable.

From a market perspective, the global demand for Ethanediamide, N,N'-bis(2,6-dimethylphenyl)- has shown steady growth, driven primarily by the expanding applications in high-performance materials. Industry reports indicate that the Asia-Pacific region currently dominates both production and consumption, with significant investments in research and development. Market analysts predict continued growth in the coming years, particularly in emerging economies where industrialization is accelerating.

Quality control and analytical characterization of Ethanediamide, N,N'-bis(2,6-dimethylphenyl)- are critical aspects of its commercial production. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure product consistency and purity. These analytical methods also play a crucial role in troubleshooting production issues and developing improved formulations for specific applications.

Recent research trends have focused on exploring novel derivatives of Ethanediamide, N,N'-bis(2,6-dimethylphenyl)- with enhanced properties. Scientists are particularly interested in modifying the aromatic substituents to create compounds with tailored characteristics for specific applications. These developments are opening new possibilities in areas such as organic electronics and smart materials, where precise control over molecular properties is essential.

Storage and handling of Ethanediamide, N,N'-bis(2,6-dimethylphenyl)- require standard precautions for organic compounds. It should be kept in a cool, dry place away from direct sunlight and incompatible materials. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with this chemical.

The future outlook for Ethanediamide, N,N'-bis(2,6-dimethylphenyl)- appears promising, with ongoing research uncovering new potential applications. As industries continue to demand materials with superior performance characteristics, this compound is well-positioned to play an increasingly important role. Innovations in synthesis methods and application technologies are expected to further expand its commercial significance in the coming decade.

For researchers and industry professionals seeking detailed technical information about Ethanediamide, N,N'-bis(2,6-dimethylphenyl)-, numerous resources are available through scientific databases and specialty chemical suppliers. Continued collaboration between academia and industry will be crucial in unlocking the full potential of this versatile compound and developing next-generation materials based on its unique chemical architecture.

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